Dinotefuran

• CAS No.: 165252-70-0
• Product Name: Dinotefuran
• Molecular Formula: C7H14N4O3
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 2-methyl-1-nitro-3-(oxolan-3-ylmethyl)guanidine
• Standard InChI: InChI=1S/C7H14N4O3/c1-8-7(10-11(12)13)9-4-6-2-3-14-5-6/h6H,2-5H2,1H3,(H2,8,9,10)
• Standard InChIKey: YKBZOVFACRVRJN-UHFFFAOYSA-N
• SMILES: CN=C(NCC1CCOC1)N[N+](=O)[O-]
• Canonical SMILES: CN=C(NCC1CCOC1)N[N+](=O)[O-]
• Appearance: Solid powder
• Description: Dinotefuran is an insecticide of the neonicotinoid class developed by Mitsui Chemicals for control of insect pests such as aphids, whiteflies, thrips, leafhoppers, leafminers, sawflies, mole cricket, white grubs, lacebugs, billbugs, beetles, mealybugs, and cockroaches on leafy vegetables, in residential and commercial buildings, and for professional turf management. Its mechanism of action involves disruption of the insect's nervous system by inhibiting nicotinic acetylcholine receptors. In order to avoid harming beneficial insects such as bees, it should not be applied during bloom.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-methyl-2-nitro-3-((3-tetrahydrofuryl)methyl)guanidine; dinotefuran; MTI 446; MTI-446; N''-methyl-N-nitro-N'-((tetrahydro-3-furanyl)methyl)guanidine
• Reference: 1: Sun X, Gong Y, Ali S, Hou M. Mechanisms of resistance to thiamethoxam and dinotefuran compared to imidacloprid in the brown planthopper: Roles of cytochrome P450 monooxygenase and a P450 gene CYP6ER1. Pestic Biochem Physiol. 2018 Sep;150:17-26. doi: 10.1016/j.pestbp.2018.06.014. Epub 2018 Jun 19. PubMed PMID: 30195383.; 2: Wang Y, Han Y, Xie Y, Xu P, Li W. The metabolism distribution and effect of dinotefuran in Chinese lizards (Eremias argus). Chemosphere. 2018 Nov;211:591-599. doi: 10.1016/j.chemosphere.2018.07.181. Epub 2018 Aug 4. PubMed PMID: 30096572.; 3: Chen Z, Song S, Mao L, Wei J, Li Y, Tan H, Li X. Determinations of dinotefuran and metabolite levels before and after household coffee processing in coffee beans using solid-phase extraction coupled with liquid chromatography-tandem mass spectrometry. J Sci Food Agric. 2018 Aug 2. doi: 10.1002/jsfa.9300. [Epub ahead of print] PubMed PMID: 30073655.; 4: Borges DA, Moraes PA, Cardoso JD, Oliveira PC, Yasui AM, Fernandes IMP, Lambert MM, Correia TR, Scott FB. Efficacy of a dinotefuran, pyriproxyfen and permethrin combination product against Ctenocephalides felis felis (Bouché, 1835) (Siphonaptera: Pulicidae) on artificially infested rabbits. Vet Parasitol. 2018 Aug 15;259:74-79. doi: 10.1016/j.vetpar.2018.07.006. Epub 2018 Jul 17. PubMed PMID: 30056988.; 5: Cartereau A, Houchat JN, Mannai S, Varloud M, Karembé H, Graton J, Le Questel JY, Thany SH. Permethrin enhances the agonist activity of dinotefuran on insect cholinergic synaptic transmission and isolated neurons. Neurotoxicology. 2018 Jul;67:206-214. doi: 10.1016/j.neuro.2018.06.003. Epub 2018 Jun 8. PubMed PMID: 29890202.; 6: Zhang Y, Wu X, Duan T, Xu J, Dong F, Liu X, Li X, Du P, Zheng Y. Ultra high performance liquid chromatography with tandem mass spectrometry method for determining dinotefuran and its main metabolites in samples of plants, animal-derived foods, soil, and water. J Sep Sci. 2018 May 15. doi: 10.1002/jssc.201701551. [Epub ahead of print] PubMed PMID: 29761641.; 7: Liu T, Zhang X, Wang X, Chen D, Li Y, Wang F. Comparative toxicity and bioaccumulation of two dinotefuran metabolites, UF and DN, in earthworms (Eisenia fetida). Environ Pollut. 2018 Mar;234:988-996. doi: 10.1016/j.envpol.2017.12.007. Epub 2017 Dec 21. PubMed PMID: 29665639.; 8: Liu T, Chen D, Li Y, Wang X, Wang F. Enantioselective Bioaccumulation and Toxicity of the Neonicotinoid Insecticide Dinotefuran in Earthworms ( Eisenia fetida). J Agric Food Chem. 2018 May 2;66(17):4531-4540. doi: 10.1021/acs.jafc.8b00285. Epub 2018 Apr 18. PubMed PMID: 29652142.; 9: Watanabe M, Ueyama J, Ueno E, Ueda Y, Oda M, Umemura Y, Tanahashi T, Ikai Y, Saito I. Effects of processing and cooking on the reduction of dinotefuran concentration in Japanese rice samples. Food Addit Contam Part A Chem Anal Control Expo Risk Assess. 2018 Jul;35(7):1316-1323. doi: 10.1080/19440049.2018.1451659. Epub 2018 May 23. PubMed PMID: 29533147.; 10: Takada T, Yoneda N, Hirano T, Yanai S, Yamamoto A, Mantani Y, Yokoyama T, Kitagawa H, Tabuchi Y, Hoshi N. Verification of the causal relationship between subchronic exposures to dinotefuran and depression-related phenotype in juvenile mice. J Vet Med Sci. 2018 Apr 27;80(4):720-724. doi: 10.1292/jvms.18-0022. Epub 2018 Mar 8. PubMed PMID: 29515062; PubMed Central PMCID: PMC5938206.; 11: Yoneda N, Takada T, Hirano T, Yanai S, Yamamoto A, Mantani Y, Yokoyama T, Kitagawa H, Tabuchi Y, Hoshi N. Peripubertal exposure to the neonicotinoid pesticide dinotefuran affects dopaminergic neurons and causes hyperactivity in male mice. J Vet Med Sci. 2018 Apr 18;80(4):634-637. doi: 10.1292/jvms.18-0014. Epub 2018 Feb 9. PubMed PMID: 29434093; PubMed Central PMCID: PMC5938192.; 12: Chen X, Liu X, Dong B, Hu J. Simultaneous determination of pyridaben, dinotefuran, DN and UF in eggplant ecosystem under open-field conditions: Dissipation behaviour and residue distribution. Chemosphere. 2018 Mar;195:245-251. doi: 10.1016/j.chemosphere.2017.12.011. Epub 2017 Dec 6. PubMed PMID: 29272793.; 13: McCall JW, Hodgkins E, Varloud M, Mansour A, DiCosty U. Blocking the transmission of heartworm (Dirofilaria immitis) to mosquitoes (Aedes aegypti) by weekly exposure for one month to microfilaremic dogs treated once topically with dinotefuran-permethrin-pyriproxyfen. Parasit Vectors. 2017 Nov 9;10(Suppl 2):511. doi: 10.1186/s13071-017-2439-3. PubMed PMID: 29143651; PubMed Central PMCID: PMC5688439.; 14: Silva CF, Borges KB, do Nascimento CS. Rational design of a molecularly imprinted polymer for dinotefuran: theoretical and experimental studies aimed at the development of an efficient adsorbent for microextraction by packed sorbent. Analyst. 2017 Dec 18;143(1):141-149. doi: 10.1039/c7an01324h. PubMed PMID: 29120471.; 15: Yu W, Huang M, Chen J, Wu S, Zheng K, Zeng S, Zhang K, Hu D. Risk assessment and monitoring of dinotefuran and its metabolites for Chinese consumption of apples. Environ Monit Assess. 2017 Sep 26;189(10):521. doi: 10.1007/s10661-017-6239-1. PubMed PMID: 28948413.; 16: Rahman MM, Abd El-Aty AM, Kabir MH, Chung HS, Lee HS, Hacımüftüoğlu F, Jeong JH, Chang BJ, Shin HC, Shim JH. A quick and effective methodology for analyzing dinotefuran and its highly polar metabolites in plum using liquid chromatography-tandem mass spectrometry. Food Chem. 2018 Jan 15;239:1235-1243. doi: 10.1016/j.foodchem.2017.07.073. Epub 2017 Jul 18. PubMed PMID: 28873545.; 17: Crosaz O, Bonati S, Briand A, Chapelle E, Cochet-Faivre N, Ka D, Darmon-Hadjaje C, Varloud M, Guillot J. Usefulness of a topical combination of dinotefuran and pyriproxyfen for long-term control of clinical signs of allergic dermatitis in privately-owned cats in Ile-de-France region. Parasit Vectors. 2017 Aug 23;10(1):392. doi: 10.1186/s13071-017-2335-x. PubMed PMID: 28830567; PubMed Central PMCID: PMC5567644.; 18: Delcombel R, Karembe H, Nare B, Burton A, Liebenberg J, Fourie J, Varloud M. Synergy between dinotefuran and fipronil against the cat flea (Ctenocephalides felis): improved onset of action and residual speed of kill in adult cats. Parasit Vectors. 2017 Jul 19;10(1):341. doi: 10.1186/s13071-017-2272-8. PubMed PMID: 28724438; PubMed Central PMCID: PMC5517796.; 19: Tahir D, Davoust B, Almeras L, Berenger JM, Varloud M, Parola P. Anti-feeding and insecticidal efficacy of a topical administration of dinotefuran-pyriproxyfen-permethrin spot-on (Vectra® 3D) on mice against Stegomyia albopicta (= Aedes albopictus). Med Vet Entomol. 2017 Dec;31(4):351-357. doi: 10.1111/mve.12243. Epub 2017 Jul 17. PubMed PMID: 28714540.; 20: Liu Y, Liu S, Zhang H, Gu Y, Li X, He M, Tan H. Application of the combination index (CI)-isobologram equation to research the toxicological interactions of clothianidin, thiamethoxam, and dinotefuran in honeybee, Apis mellifera. Chemosphere. 2017 Oct;184:806-811. doi: 10.1016/j.chemosphere.2017.06.045. Epub 2017 Jun 13. PubMed PMID: 28645084.
• PubChem Compound: 197701
• Last Modified: Nov 11 2021